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Cat. No.: B15967514

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography

(HPLC) methods for the analysis of streptomycin sulfate and its impurities. Streptomycin, an

aminoglycoside antibiotic, is a critical drug, particularly for the treatment of multidrug-resistant

tuberculosis.[1] Its complex synthesis can lead to the formation of various impurities that must

be carefully monitored to ensure the safety and efficacy of the final drug product.[1] This

document outlines various HPLC techniques, offering supporting experimental data and

detailed protocols to assist in method selection and implementation.

Experimental Workflow for HPLC Analysis of
Streptomycin Sulfate Impurities
The general workflow for the analysis of streptomycin sulfate impurities using HPLC involves

several key stages, from sample preparation to data analysis. The following diagram illustrates

a typical experimental process.
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Caption: General workflow for HPLC analysis of streptomycin sulfate impurities.

Comparison of HPLC Methods
Several HPLC methods have been developed for the analysis of streptomycin sulfate

impurities, each with its own advantages and limitations. The choice of method often depends

on the specific impurities of interest, the desired sensitivity, and the available instrumentation.

The following tables summarize the performance of different HPLC methods based on

published data.

Method 1: Reversed-Phase Ion-Pair Liquid
Chromatography with UV Detection
This method is a widely used technique for the separation of polar compounds like

streptomycin and its impurities.[2] Ion-pairing agents are added to the mobile phase to enhance

the retention of these analytes on a non-polar stationary phase.
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Parameter Value Reference

Column

Base deactivated reversed-

phase silica gel (e.g.,

Supelcosil LC-ABZ, 5 µm, 250

x 4.6 mm)

[3]

Mobile Phase

Aqueous solution containing

14 g/L sodium sulfate, 1.5 g/L

sodium octanesulfonate, 50

mL/L acetonitrile, and 50 mL/L

of a 0.2 M phosphate buffer

(pH 3.0)

[2][3]

Flow Rate 1.0 mL/min [4]

Detection UV at 205 nm [2][3]

Run Time 50 min [2][3]

Separated Impurities

Streptidine, streptomycin B,

dihydrostreptomycin, and

several unidentified

components

[2][3]

Method 2: Reversed-Phase HPLC with Evaporative Light
Scattering Detection (ELSD)
ELSD is a universal detector that is not dependent on the chromophoric properties of the

analytes, making it suitable for impurities that lack a strong UV absorbance.[1]
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Parameter Value Reference

Column

Polymeric reversed-phase

(e.g., PLRP-S 100Å, 5 µm, 150

x 4.6 mm)

[1]

Mobile Phase

Gradient of 0.1% TFA in water

(A) and 0.1% TFA in

acetonitrile (B)

[1]

Gradient 5-50% B in 10 min [1]

Flow Rate 1.0 mL/min [1]

Detection
ELSD (neb=70 °C, evap=85

°C, gas=1.0 SLM)
[1]

Key Advantage

Suitable for detecting

impurities without UV

chromophores.

[1]

Method 3: Hydrophilic Interaction Liquid
Chromatography (HILIC) with UV Detection
HILIC is an alternative to reversed-phase chromatography for highly polar compounds. It

utilizes a polar stationary phase and a mobile phase with a high concentration of organic

solvent.[4][5]
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Parameter Value Reference

Column
Cogent Diamond Hydride™,

4µm, 100Å, 4.6 x 75mm
[4][5]

Mobile Phase

Gradient of DI Water / 0.1%

Trifluoroacetic Acid (A) and

Acetonitrile / 0.1%

Trifluoroacetic Acid (B)

[4][5]

Gradient
95% B (0-1 min), 95-40% B (1-

6 min), 40-95% B (6-7 min)
[4][5]

Flow Rate 1.0 mL/min [4][5]

Detection UV @ 205nm [4][5]

Key Advantage

Good retention and separation

of very polar streptomycin and

its impurities.

[4][5]

Method 4: High-Performance Anion-Exchange
Chromatography with Pulsed Amperometric Detection
(HPAE-PAD)
This method, described in the U.S. Pharmacopeia (USP), offers high sensitivity and selectivity

for the analysis of aminoglycosides.[6][7] The separation is based on anion exchange, and

detection is achieved through the electrochemical oxidation of the analytes.[6][7]
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Parameter Value Reference

Column
Anion exchange column (e.g.,

Dionex CarboPac PA1)
[7]

Mobile Phase Isocratic 70 mM NaOH [6][7]

Flow Rate Not specified

Detection
Pulsed Amperometric

Detection (PAD)
[6][7]

Key Advantage

High sensitivity and selectivity

for aminoglycosides and their

impurities.[6][7]

Note

The method is highly

dependent on the eluent

concentration for optimal

separation.[7]

Method 5: Reversed-Phase Ion-Pair HPLC with Charged
Aerosol Detection (CAD)
This method provides a sensitive and universal detection approach, with a response that is

independent of the chemical structure of the analytes.[8]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_181_Determination_Streptomycin_Impurities_AN_70234_E_35d2f6b091/AN-181-Determination-Streptomycin-Impurities-AN70234-E.pdf
https://www.jasco.hu/wp-content/uploads/2013/01/217_036_01-Streptomycin-USP-method.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_181_Determination_Streptomycin_Impurities_AN_70234_E_35d2f6b091/AN-181-Determination-Streptomycin-Impurities-AN70234-E.pdf
https://www.jasco.hu/wp-content/uploads/2013/01/217_036_01-Streptomycin-USP-method.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_181_Determination_Streptomycin_Impurities_AN_70234_E_35d2f6b091/AN-181-Determination-Streptomycin-Impurities-AN70234-E.pdf
https://www.jasco.hu/wp-content/uploads/2013/01/217_036_01-Streptomycin-USP-method.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_181_Determination_Streptomycin_Impurities_AN_70234_E_35d2f6b091/AN-181-Determination-Streptomycin-Impurities-AN70234-E.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/AN_181_Determination_Streptomycin_Impurities_AN_70234_E_35d2f6b091/AN-181-Determination-Streptomycin-Impurities-AN70234-E.pdf
https://pubmed.ncbi.nlm.nih.gov/21665399/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15967514?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Column Not specified

Mobile Phase Not specified

Flow Rate Not specified

Detection
Charged Aerosol Detection

(CAD)
[8]

Limit of Quantification (LOQ)
0.09% for streptomycin sulfate,

0.008% for streptidine sulfate
[8]

Key Advantage

Linear response over a wide

concentration range, allowing

for straightforward

quantification of all impurities.

[8]

Experimental Protocols
Protocol 1: Reversed-Phase Ion-Pair LC-UV (Based on
Adams et al., 2000)[2][3]

Mobile Phase Preparation: Prepare an aqueous solution containing 14 g/L sodium sulfate,

1.5 g/L sodium octanesulfonate, 50 mL/L acetonitrile, and 50 mL/L of a 0.2 M phosphate

buffer. Adjust the pH to 3.0.

Standard and Sample Preparation: Dissolve streptomycin sulfate reference standard and

samples in the mobile phase to a final concentration of approximately 2.5 mg/mL.

HPLC Conditions:

Column: Supelcosil LC-ABZ, 5 µm, 250 x 4.6 mm.

Flow Rate: 1.0 mL/min.

Detection: UV at 205 nm.
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Injection Volume: 20 µL.

Column Temperature: 45°C.

Analysis: Inject the standard and sample solutions and record the chromatograms for 50

minutes. Identify and quantify impurities based on their retention times relative to the

streptomycin peak.

Protocol 2: HILIC-UV (Based on MicroSolv AppNote)[4]
[5]

Mobile Phase Preparation:

Solvent A: DI Water with 0.1% Trifluoroacetic Acid (v/v).

Solvent B: Acetonitrile with 0.1% Trifluoroacetic Acid (v/v).

Sample Preparation: Prepare a 1.0 mg/mL solution of streptomycin sulfate reference

standard in Solvent A.[4][5]

HPLC Conditions:

Column: Cogent Diamond Hydride™, 4µm, 100Å, 4.6 x 75mm.[4][5]

Flow Rate: 1.0 mL/min.[4][5]

Detection: UV at 205nm.[4][5]

Injection Volume: 1 µL.[4][5]

Gradient Program:

0-1 min: 95% B

1-6 min: 95% to 40% B

6-7 min: 40% to 95% B

Hold at 95% B for 3 minutes for post-run equilibration.[4][5]
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Analysis: Inject the sample and identify impurities based on the resulting chromatogram. The

method is designed to separate streptomycin from two primary impurities.[4]

Protocol 3: HPAE-PAD (Based on USP and Thermo
Fisher Application Note)[6][7]

Mobile Phase Preparation: Prepare a 70 mM sodium hydroxide solution. Ensure the eluent is

carbonate-free.

Standard and Sample Preparation:

Standard: Accurately weigh and dissolve USP Streptomycin Sulfate RS in water to obtain

a final concentration of 0.03 mg/mL.[6]

System Suitability Solution: Heat a portion of the standard solution at 75°C for 1 hour and

cool to room temperature before use.[6] This thermal degradation generates impurities for

system suitability checks.[7]

HPLC Conditions:

Column: Dionex CarboPac PA1 anion-exchange column.[7]

Mobile Phase: Isocratic 70 mM NaOH.[6]

Detection: Pulsed Amperometric Detection (PAD).[6][7]

Analysis: Inject the system suitability solution, standard, and sample solutions. The

separation of streptomycin A from its impurities is highly dependent on the eluent

concentration.[7]

Conclusion
The selection of an appropriate HPLC method for the analysis of streptomycin sulfate impurities

is critical for ensuring drug quality and patient safety. This guide provides a comparative

overview of several validated methods, highlighting their key operational parameters and

performance characteristics. Reversed-phase ion-pair chromatography with UV detection is a

robust and widely used method.[2][3] For impurities lacking a UV chromophore, methods
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employing universal detectors like ELSD or CAD are more suitable.[1][8] HILIC offers an

effective alternative for the separation of these highly polar analytes.[4][5] For the highest

sensitivity and selectivity, the USP-recommended HPAE-PAD method is the gold standard.[6][7]

Researchers and drug development professionals should consider the specific requirements of

their analysis, including the target impurities and available instrumentation, when selecting the

most appropriate method. The detailed protocols provided herein serve as a starting point for

method implementation and further optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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